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Compound of Interest

Compound Name:
N-propylcyclohexanamine

hydrochloride

Cat. No.: B1318470 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for N-
propylcyclohexanamine hydrochloride (CAS No: 3592-82-3). The information is compiled

and presented to meet the needs of professionals in research and development who handle

this and structurally similar compounds. This document emphasizes quantitative data,

experimental context, and clear visual representations of safety and handling protocols.

Chemical and Physical Properties
Quantitative data for N-propylcyclohexanamine hydrochloride is not extensively available in

public literature. The following table includes data for the hydrochloride salt where specified,

supplemented with computed data and experimental values for the free base, N-

propylcyclohexanamine (CAS No: 3592-81-2), to provide a more complete profile. All data

should be treated with the appropriate scientific caution.
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Property Value Source/Compound

Molecular Formula C₉H₂₀ClN
N-propylcyclohexanamine

hydrochloride[1]

Molecular Weight 177.71 g/mol
N-propylcyclohexanamine

hydrochloride

IUPAC Name

N-

propylcyclohexanamine;hydroc

hloride

N-propylcyclohexanamine

hydrochloride[1]

CAS Number 3592-82-3
N-propylcyclohexanamine

hydrochloride[1]

Molecular Weight (Free Base) 141.25 g/mol
N-propylcyclohexanamine

(Computed by PubChem)[2]

XLogP3-AA (Free Base) 2.5
N-propylcyclohexanamine

(Computed by XLogP3)[2]

Hydrogen Bond Donor Count

(Free Base)
1

N-propylcyclohexanamine

(Computed by Cactvs)[2]

Hydrogen Bond Acceptor

Count (Free Base)
1

N-propylcyclohexanamine

(Computed by Cactvs)[2]

Kovats Retention Index (Semi-

standard non-polar)
1086 N-propylcyclohexanamine[2]

Hazard Identification and Classification
N-propylcyclohexanamine hydrochloride is classified as a hazardous substance. The

following table summarizes its GHS (Globally Harmonized System) classification.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed[1]

[3]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[3]

Serious Eye Damage/Eye

Irritation
1

H319: Causes serious eye

irritation[3]

Specific Target Organ Toxicity

— Single Exposure

(Respiratory tract irritation)

3
H335: May cause respiratory

irritation[3]

GHS Pictograms:
GHS07: Harmful/Irritant[1]

Signal Word:
Warning[1]

Toxicological Information
Detailed toxicological studies specifically for N-propylcyclohexanamine hydrochloride are

not widely published. The hazard classification suggests that the primary routes of concern are

ingestion, skin contact, and eye contact.

Toxicological
Endpoint

Result Species Method

Acute Oral Toxicity
Harmful if swallowed

(H302)
Data not available Data not available

Skin Irritation
Causes skin irritation

(H315)
Data not available Data not available

Eye Irritation
Causes serious eye

irritation (H319)
Data not available Data not available
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General Experimental Protocol for Acute Oral Toxicity
(OECD 423)
As specific experimental details for this compound are unavailable, a standard protocol is

described for context.

The Acute Oral Toxicity (Acute Toxic Class Method) study is typically conducted in a stepwise

procedure using a small number of animals per step. The method involves the administration of

the test substance in graduated doses to several groups of experimental animals.

Test Animals: Usually, rodents such as rats or mice are used. Animals are fasted prior to

dosing.

Dose Administration: The substance is administered orally by gavage in a single dose. The

dose volume is kept small.

Stepwise Procedure: The study starts with a dose expected to be moderately toxic. The

survival or death of the animals determines the next step. If animals survive, a higher dose is

used in the next step. If animals die, a lower dose is used.

Observations: Animals are observed for mortality, clinical signs of toxicity (changes in skin,

fur, eyes, and behavior), and body weight changes for at least 14 days.

Endpoint: The endpoint of the study is the estimation of the LD50 (the dose that is lethal to

50% of the test population) and the GHS classification for acute oral toxicity.

Handling, Storage, and First Aid
Safe Handling and Storage Workflow
The following diagram illustrates the recommended workflow for the safe handling and storage

of N-propylcyclohexanamine hydrochloride.
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Workflow for Safe Handling and Storage

Handling

Storage

Disposal

Use in a well-ventilated area
or under a chemical fume hood

Wear appropriate PPE:
- Protective gloves

- Protective clothing
- Eye/face protection

Avoid breathing dust/fume/gas/mist/vapors/spray

Do not eat, drink, or smoke
when using this product

Wash hands thoroughly
after handling

Store in a cool, dry, and
well-ventilated place

After Use

Keep container tightly closed

Store locked up

Dispose of contents/container
to hazardous waste disposal

End of Lifecycle

Click to download full resolution via product page
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Caption: A flowchart illustrating the key steps for safe handling, storage, and disposal of N-
propylcyclohexanamine hydrochloride.

First Aid Measures
The following table summarizes the recommended first aid procedures in case of exposure.

Exposure Route First Aid Measures

If Swallowed
Immediately call a POISON CENTER or doctor.

Rinse mouth. Do NOT induce vomiting.[4]

If on Skin

Take off immediately all contaminated clothing.

Rinse skin with water. Wash with plenty of water

and soap.[3]

If Inhaled
Remove person to fresh air and keep

comfortable for breathing.[4]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[4]

Logical Flow of Hazard Assessment
The process of determining the safety precautions for a chemical like N-
propylcyclohexanamine hydrochloride follows a logical progression from identification to risk

management.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1318470?utm_src=pdf-body
https://www.benchchem.com/product/b1318470?utm_src=pdf-body
https://sds.fluorochem.co.uk/eng/sds_R00481_en.pdf
https://sds.fluorochem.co.uk/eng/sds_F747813_en.pdf
https://sds.fluorochem.co.uk/eng/sds_R00481_en.pdf
https://sds.fluorochem.co.uk/eng/sds_R00481_en.pdf
https://www.benchchem.com/product/b1318470?utm_src=pdf-body
https://www.benchchem.com/product/b1318470?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1318470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Flow of Chemical Hazard Assessment

Substance Identification
(CAS, Formula, Structure)

Hazard Identification
(Physical, Health, Environmental)

Exposure Assessment
(Routes, Duration, Frequency)

Dose-Response Assessment
(Toxicity Data, e.g., LD50)

Risk Characterization
(Likelihood and Severity of Harm)

Risk Management
(Engineering Controls, PPE, Procedures)

Communication
(Safety Data Sheet, Labels)

Click to download full resolution via product page

Caption: A diagram showing the sequential steps involved in assessing and managing chemical

hazards.

Environmental Information
There is currently a lack of specific data on the ecotoxicity of N-propylcyclohexanamine
hydrochloride. As a general precaution for amines, discharge into the environment should be

avoided as they can be harmful to aquatic life.[5]

Disclaimer
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This document is intended for informational purposes for trained professionals and is not a

substitute for a certified Safety Data Sheet (SDS) from the manufacturer. The information is

based on publicly available data for N-propylcyclohexanamine hydrochloride and

structurally related compounds. Users should always consult the original SDS and follow all

applicable local, state, and federal regulations for chemical handling and safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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